1-(ethylthio)-3-imino-5,6,7,8-tetrahydro-3H-pyrrolo[1,2-a]indole-2-carbonitrile

• IUPAC Name: 3-ethylsulfanyl-1-imino-5,6,7,8-tetrahydropyrrolo[1,2-a]indole-2-carbonitrile
• InChI: InChI=1S/C14H15N3S/c1-2-18-13-10(8-15)14(16)17-11-6-4-3-5-9(11)7-12(13)17/h7,16H,2-6H2,1H3
• InChI Key: VZMMSPNIVZGFGH-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=C(C(=N)N2C1=CC3=C2CCCC3)C#N
• Molecular Formula: C14H15N3S
• Molecular Weight: 257.36 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves specific reactions such as the reaction of N-benzyl-3-imino-5,6,7,8-tetrahydro-3H-pyrrolo[1,2-a]indol-1-amine with 1-chloroacetophenone in a K2CO3/MeCN system, yielding related products characterized by various spectroscopic techniques (Petrova et al., 2023).

Molecular Structure Analysis

The molecular structure of closely related compounds is often determined by crystallography. For example, detailed structural analysis of similar compounds includes the identification of their crystal systems, space groups, and unit cell dimensions, providing insights into the compound's molecular architecture (Hu et al., 2018).

Chemical Reactions and Properties

Chemical reactions involving related pyrrole derivatives can lead to various products depending on the reactants and conditions. For instance, reactions with aniline can produce 1-anilino-3-iminopyrrolizine-2-carbonitriles or 2-(1-anilino-2,2-dicyanoethenyl)pyrroles, showcasing the chemical versatility of these compounds (Petrova et al., 2015).

Physical Properties Analysis

The physical properties such as solubility, melting points, and boiling points are crucial for understanding the behavior of these compounds under various conditions. While specific data for the target compound is not provided, related research emphasizes the importance of these properties in the synthesis and application of pyrrole derivatives.

Chemical Properties Analysis

Chemical properties, including reactivity with different chemical agents, stability under various conditions, and the potential for further functionalization, are key aspects of these compounds. The chemical properties are typically inferred from their reactivity patterns, such as the ability to undergo cycloaddition reactions or to serve as intermediates in the synthesis of more complex molecules (Nebe et al., 2016).